Cas no 2137565-66-1 (N-ethyl-1-benzofuran-4-sulfonamide)

• Product Name: N-ethyl-1-benzofuran-4-sulfonamide
• CAS No: 2137565-66-1
• MF: C₁₀H₁₁NO₃S
• MW: 225.264241456985
• MDL: MFCD31602348
• CID: 5609446
• PubChem ID: 165488468
• Update Time: 2025-07-17

N-ethyl-1-benzofuran-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-1-benzofuran-4-sulfonamide
• 2137565-66-1
• EN300-840053

• MDL： MFCD31602348
• Inchi： 1S/C10H11NO3S/c1-2-11-15(12,13)10-5-3-4-9-8(10)6-7-14-9/h3-7,11H,2H2,1H3
• InChI Key： YRJRZNGXPLWZIS-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2=C1C=CO2)(NCC)(=O)=O

Computed Properties

• Exact Mass: 225.04596439g/mol
• Monoisotopic Mass: 225.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.7Ų

Additional information on N-ethyl-1-benzofuran-4-sulfonamide

Introduction to N-ethyl-1-benzofuran-4-sulfonamide (CAS No. 2137565-66-1) and Its Emerging Applications in Chemical Biology

N-ethyl-1-benzofuran-4-sulfonamide, identified by the chemical abstracts service number 2137565-66-1, is a heterocyclic sulfonamide derivative that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential pharmacological applications. This compound belongs to the benzofuran class of molecules, which are widely recognized for their diverse biological activities and industrial relevance. The presence of both an ethyl group and a sulfonamide moiety in its structure imparts distinct chemical and biological characteristics, making it a promising candidate for further investigation in drug discovery and molecular research.

The benzofuran scaffold is a privileged structure in medicinal chemistry, often found in natural products and bioactive molecules. Its aromatic system allows for facile modifications, enabling the synthesis of a wide array of derivatives with tailored biological properties. In particular, the sulfonamide functional group is known for its ability to enhance binding affinity and metabolic stability, which are critical factors in the development of novel therapeutic agents. The specific combination of these features in N-ethyl-1-benzofuran-4-sulfonamide makes it an intriguing subject for studying its interactions with biological targets.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel bioactive compounds. N-ethyl-1-benzofuran-4-sulfonamide has been utilized in virtual screening campaigns to identify potential inhibitors of various enzymatic targets. For instance, studies have suggested that this compound may exhibit inhibitory activity against certain proteases involved in inflammatory pathways. The sulfonamide moiety, in particular, has been shown to interact with hydrophobic pockets and polar residues within enzyme active sites, leading to potent binding interactions.

In addition to its protease-inhibiting potential, N-ethyl-1-benzofuran-4-sulfonamide has been explored for its antimicrobial properties. Emerging research indicates that benzofuran derivatives can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways, thereby exerting antibacterial effects. The ethyl substituent in this compound may contribute to its ability to penetrate bacterial membranes, enhancing its bioavailability and efficacy. These findings highlight the compound's potential as a lead molecule for developing novel antimicrobial agents.

The synthesis of N-ethyl-1-benzofuran-4-sulfonamide involves multi-step organic transformations, including condensation reactions, sulfonylation, and alkylation. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These techniques not only streamline the synthetic process but also allow for the introduction of additional functional groups, enabling the generation of a library of related compounds for further biological evaluation.

From a biochemical perspective, the sulfonamide group in N-ethyl-1-benzofuran-4-sulfonamide plays a crucial role in modulating protein-protein interactions and enzyme function. Sulfonamides are well-documented scaffolds in drug design due to their ability to form stable hydrogen bonds with nucleophilic residues in target proteins. This interaction mode has been exploited in the development of drugs targeting bacterial dihydropteroate synthase (DHPS) and human dihydrofolate reductase (hDHFR). The benzofuran moiety further enhances the compound's binding affinity by providing additional hydrophobic interactions within the binding pocket.

Preclinical studies have demonstrated that derivatives of benzofuran sulfonamides exhibit promising pharmacokinetic profiles, including good solubility and oral bioavailability. These properties are essential for ensuring effective drug delivery and therapeutic efficacy. Furthermore, structural modifications have been explored to optimize pharmacological activity while minimizing off-target effects. For example, computational modeling has been used to predict how changes in the ethyl substituent or sulfonamide group can influence binding affinity and selectivity.

The growing interest in N-ethyl-1-benzofuran-4-sulfonamide extends beyond academic research; industrial pharmaceutical companies are increasingly investing in high-throughput screening programs to identify novel drug candidates based on this scaffold. The compound's potential applications span multiple therapeutic areas, including oncology, immunology, and infectious diseases. Its ability to modulate key biological pathways makes it a versatile tool for investigating disease mechanisms and developing targeted therapies.

In conclusion,N-ethyl-1-benzofuran-4-sulfonamide (CAS No. 2137565-66-1) represents a significant advancement in chemical biology due to its unique structural features and promising biological activities. Ongoing research continues to uncover new applications for this compound, reinforcing its position as a valuable asset in drug discovery efforts. As our understanding of molecular interactions improves, compounds like N-ethyl-1-benzofuran-4-sulfonamide will undoubtedly play a crucial role in shaping the future of therapeutic interventions.